Journal Name:Journal of Applied Crystallography
Journal ISSN:1600-5767
IF:6.1
Journal Website:http://journals.iucr.org/j/
Year of Origin:0
Publisher:International Union of Crystallography
Number of Articles Per Year:191
Publishing Cycle:
OA or Not:Not
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-03-30 , DOI:
10.1016/j.elecom.2023.107476
Model measurements of an equivalent electrical system were carried out using the technique of Dynamic Electrochemical Impedance Spectroscopy. The measurement took the form of potentiodynamic changes imposed on the tested system. Using the possibility of continuous impedance measurements, an attempt was made to develop an original and innovative method of analyzing impedance spectrograms, which is termed polynomial analysis. As a result of this approach, it is possible to generate two novel impedance spectra from the primary impedance spectrogram. The innovation lies in the use of simple polynomials to describe a set of spectra, and then performing differential and division operations, which result in differential- and relative-impedance spectra. Among other things, differential spectra have the ability to track the rate of change in impedance as a function of an independent variable. By contrast, relative impedance spectra eliminate surface influence, which opens the way to the direct comparison of physicochemical processes and more.
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-06-16 , DOI:
10.1016/j.elecom.2023.107519
The construction of efficient electrocatalysts is key in harnessing the electrochemical CO2 reduction reaction (CRR) to produce high-value chemicals. Herein, a typical bacterium containing metal–nitrogen (M−N) groups and with a rich phosphorus content, Shewanella oneidensis MR-1, was used as a single precursor to produce atomically dispersed iron–nitrogen–phosphorus active sites (P–Fe/NC-1000) for converting CO2 to CO. Excellent CO selectivity of nearly 100% at 390 mV overpotential was achieved with good stability, and a rechargeable Zn–CO2 battery provides a maximum power density of 1.32 mW cm−2. Kinetic isotope effect measurements revealed that the presence of P atoms accelerates water dissociation and transfers a proton to Fe centers to promote protonation of intermediates and the overall CRR process. This synthesis strategy based on the intrinsic structure of a precursor may inspire the development of other high-performance catalysts for diverse electrochemical reactions beyond the CRR .
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-02-13 , DOI:
10.1016/j.elecom.2023.107455
A SiO2-TiO2 composite electrode with the synergistic effects of a stable cycle performance of TiO2 and high theoretical capacity of SiO2 was prepared through the plasma electrolytic oxidation (PEO) of Ti. When a polydimethylsiloxane (PDMS) layer is spin-coated on a Ti substrate (PDMS@Ti), the PEO reaction effectuates immediately on the pristine Ti, where the bubble phase forms first and PEO occurs for an extended period of time at a low voltage. Significantly, compared to the composite film prepared on pristine Ti, the SiO2-TiO2 composite film with a thickness of 80.39 μm exhibits large pores, which are beneficial for facilitating the transportation of Li+ with large amounts of Si. Consequently, a higher areal capacity of 1505.35 μAh cm−2 at a current density of 500 μA cm−2 was achieved compared to that of pristine Ti.
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-06-15 , DOI:
10.1016/j.elecom.2023.107515
In numerous scientific and engineering applications, it is imperative to study the reactivity of material surfaces at a microscopic level. Scanning electrochemical microscopy (SECM) is a prevalent technique utilized to investigate and probe the electrochemical properties of surfaces. However, due to the inherent dependence of SECM on the distance between the sample and tip, uneven samples can pose a challenge, resulting in inaccurate measurements and incomplete understanding of material behavior. In this paper, we propose a novel approach for resolving this issue using contact-mode carbon fiber electrodes in potentiometric mode. The methodology introduced in this study presents a progressive development over the conventional feedback mode in certain circumstances, as it is capable of monitoring sample conductivity independent of its topography. This paper exemplifies two specific cases involving a tilted and a rough surface. A comparative analysis of the results obtained using the conventional feedback mode and the proposed method was conducted to further validate its efficacy. The findings demonstrate that the proposed method is highly effective in studying tilted and rugged substrates.
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-03-24 , DOI:
10.1016/j.elecom.2023.107472
For solid-state electrolyte in lithium-ion batteries, high crystal boundary impedance leads to tough electrolyte-electrode interfacial issues. Here, we introduce garnet Li6.4La3Zr1.4Ta0.6O12 (LLZTO) nanoparticles and succinonitrile (SN) into thermal polyurethane (TPU) to fabricate a composite solid-state electrolyte (TPU/LLZTO/SN), achieving high ionic conductivity of 6.452 × 10−4 S cm−1. The TPU polymer with specific soft and hard segments allows lithium ions fast transport and holds good mechanical strength as the electrolyte matrix. The ionic conductor LLZTO further improves the ionic conductivity and mechanical property of the composite electrolyte membrane. Additional SN supplies the electrolyte’ wide electrochemical stabilization window, and enhances the metallic lithium compatibility of the TPU matrix. As a result, the as prepared TPU/LLZTO/SN electrolyte presents high lithium ions transference number of 0.64, and also good mechanical property.
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-06-03 , DOI:
10.1016/j.elecom.2023.107510
It is highly desirable to develop an efficient and sustainable strategy for converting propylene into high value-added products under mild conditions. In this work, the tandem oxidation of propylene to propylene glycol was achieved by coupling electrosynthesis of H2O2 by 2e- ORR on an oxygen-doped carbon catalyst with thermocatalytic oxidation of propylene by H2O2 on titanium silicalite-1 (TS-1) in a flow cell. For a composite catalyst with the optimal composition which balances electron transfer and H2O2 mass transport, the selectivity towards propylene glycol and the utilization efficiency of H2O2 can reach 79.7 % and 47.6 %, respectively. The yield of propylene glycol is 4.28 mmol gcat-1h−1. This study provides a promising approach to electrochemical propylene conversion in the future.
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-04-18 , DOI:
10.1016/j.elecom.2023.107488
Sodium ion insertion plays a critical role in developing robust sodium-ion technologies (batteries and hybrid supercapacitors). Diffusion coefficient values of sodium (DNa+) in tin phosphide between 0.1 V and 2.0 V vs. Na/Na+ are systematically determined by galvanostatic intermittent titration technique (GITT), electrochemical impedance spectroscopy (EIS), and potentiostatic intermittent titration technique (PITT). These values range between 4.55 × 10−12 cm2 s−1 and 1.94 × 10−8 cm2 s−1 and depend on the insertion/de-insertion current and the thickness of the electrode materials. Additionally, DNa+ values differ between the first and second cation insertion because of the solid electrolyte interface (SEI) formation. DNa+ vs. insertion potential alters non-linearly in a “W” form due to the strong interactions of Na+ with tin phosphide particles. The results reveal that GITT is a more appropriate electrochemical technique than PITT and EIS for evaluating DNa+ in tin phosphide.
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-04-25 , DOI:
10.1016/j.elecom.2023.107493
Electrochemical systems are attracting increasing interest in environmental protection as relatively sustainable processes, particularly in wastewater treatment and reuse. However, cathode scaling in electrochemical processes for wastewater treatment is a major issue that is often overlooked. It is proposed for the first time to investigate the anodic contribution towards CaCO3 electroprecipitation phenomena under the advanced electrooxidation conditions applied to remove organic biorecalcitrant pollutants. The contribution of the reaction of the hydroxyl radical (•OH) with carbonates, which reduces cathodic scaling at a micrometric interelectrode distance (500 µm) and at a high current density (16 mA cm−2), is described in detail. In addition, the anti-scaling effect of local anodic acidification should be considered. A new kinetic model of electroprecipitation fits the experimental curves well (root mean square error (RMSE) < 0.19 for Ca2+) and confirms this anodic role, combined with the gas hindrance and scale detachment induced by gas bubble electrogeneration at sufficiently high current intensities.
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-02-10 , DOI:
10.1016/j.elecom.2023.107454
Hard gold has excellent physical and chemical properties, and is widely used in jewelry and the electronics industry. The deposition of hard gold has long been focused on cyanide-based aqueous electrolytes, which are highly toxic with relatively low electroplating efficiency due to the coreduction of hydrogen. Ionic liquids have recently been studied as a solvent for the electrodeposition of various metals. Herein, choline chloride–urea ionic liquid was used as the solvent with 5,5-dimethylhydantoin as the complexing agent and Co2+ was added to produce cobalt-hardened gold deposits. The addition of Co2+ promoted grain size refinement and improved the hardness of deposits. With 62.5 mg/L Co2+ present in the electrolyte, the coating showed a high degree of hardness (2.3 GPa) and relatively good corrosion resistance.
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-06-08 , DOI:
10.1016/j.elecom.2023.107513
Surface-enhanced Raman spectroscopy (SERS) provides insights into electrode reaction processes due to its high selectivity towards the interface. It is necessary to ensure a stable and inexpensive supply of sensors to make this method more widely applicable. Techniques based on electrochemistry are efficient and suitable for mass manufacturing. In this research, two electroless processes for depositing Ag nanoparticles (NPs) on a glass substrate for sensor fabrication are discussed: one using ascorbic acid, the other hypophosphite. Specifically, the process using hypophosphite was achieved by forming Pd nuclei in the activating process. It turned out that when the ascorbic acid sensor is applied, undesired SERS signals originating from the reductant appear. By contrast, the hypophosphite sensor greatly reduces the unwanted signals. The optimized plasmonic sensor can achieve in situ SERS observation of electrochemical reactions without being restricted by electrode material and morphology.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
物理2区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
N.A. | 134 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- http://journals.iucr.org/j/services/submit.html